Cas no 81568-10-7 (5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester)

The compound 5-Thiazolecarboxylic acid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester is a brominated thiazole derivative featuring a tert-butyl substituent and an ethyl ester functional group. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom enhances its utility in cross-coupling reactions, while the ethyl ester group offers versatility for further derivatization. Its sterically hindered tert-butyl group may contribute to improved selectivity in certain reactions. This compound is suited for applications requiring precise functionalization of the thiazole core under controlled conditions.
5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester structure
81568-10-7 structure
Product Name:5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester
CAS No:81568-10-7
MF:C6H8FN3
MW:141.146224021912
CID:708117
PubChem ID:588131
Update Time:2025-10-14

5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester
    • 2-Pyrimidinamine, 5-fluoro-N,N-dimethyl- (9CI)
    • N-(5-Fluoro-2-pyrimidinyl)-N,N-dimethylamine #
    • Pyrimidine, 5-fluoro-2-dimethylamino-
    • 5-Fluoro-N,N-dimethyl-2-pyrimidinamine
    • AKOS027417084
    • JEMRFHGBGRNLBL-UHFFFAOYSA-N
    • 81568-10-7
    • DTXSID801282203
    • 5-fluoro-N,N-dimethylpyrimidin-2-amine
    • Inchi： 1S/C6H8FN3/c1-10(2)6-8-3-5(7)4-9-6/h3-4H,1-2H3
    • InChI Key： JEMRFHGBGRNLBL-UHFFFAOYSA-N
    • SMILES： FC1C=NC(=NC=1)N(C)C

Computed Properties

  • Exact Mass: 141.07022543g/mol
  • Monoisotopic Mass: 141.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 99.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29Ų

5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester Pricemore >>

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5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester Suppliers

Amadis Chemical Company Limited
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(CAS:81568-10-7)5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester
Order Number:A1218657
Stock Status:in Stock
Quantity:1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:54
Price ($):410/152
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:81568-10-7)5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester
A1218657
Purity:99%/99%
Quantity:1g/250mg
Price ($):410/152
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